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Abstract

MMV009085, a compound from the Medicines for Malaria Venture (MMV) Malaria Box, has
emerged as a promising small molecule with significant activity against multiple parasitic
organisms. This technical guide provides a comprehensive overview of the chemical structure,
known biological activities, and a plausible synthetic approach for MMV009085. The primary
mechanism of action for its antimalarial activity is the potent and selective inhibition of the
Plasmodium falciparum hexose transporter (PfHT). This document consolidates available
guantitative data, outlines relevant experimental methodologies, and presents visual
representations of its chemical synthesis and mechanism of action to facilitate further research
and development.

Chemical Structure and Identification

MMVO00908S5 is a derivative of the quinolin-8-ol scaffold, a privileged structure in medicinal
chemistry known for its diverse biological activities.
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Identifier Value

IUPAC Name 5-((4-cyanobenzyl)oxy)quinolin-8-ol
SMILES N#Cclcce(ccl)COc2ccec3ncecc3c20
Molecular Formula C17H12N202

Molecular Weight 276.29 g/mol

Synthesis of MMV009085

While a specific, detailed experimental protocol for the synthesis of MMV009085 is not publicly
available, a plausible synthetic route can be devised based on established methods for the
synthesis of quinolin-8-ol ethers. The general approach involves the Williamson ether
synthesis, a reliable method for forming an ether linkage.

The proposed synthesis would proceed as follows:
 Starting Materials: Commercially available quinolin-8-ol and 4-cyanobenzyl bromide.

e Reaction: Quinolin-8-ol is treated with a suitable base, such as sodium hydride or potassium
carbonate, in an aprotic polar solvent like dimethylformamide (DMF) or acetonitrile. This
deprotonates the hydroxyl group of the quinolin-8-ol, forming a more nucleophilic alkoxide.

» Alkylation: 4-Cyanobenzyl bromide is then added to the reaction mixture. The alkoxide
attacks the benzylic carbon of the 4-cyanobenzyl bromide, displacing the bromide ion and
forming the desired ether linkage.

o Work-up and Purification: The reaction mixture is then subjected to an aqueous work-up to
remove inorganic salts and the solvent is removed under reduced pressure. The crude
product can be purified by column chromatography on silica gel to yield pure MMV009085.
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Proposed Synthesis of MMV009085
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A flowchart illustrating the proposed synthetic workflow for MMV009085.

Biological Activity and Mechanism of Action
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MMV009085 has demonstrated inhibitory activity against several parasitic organisms. Its most
well-characterized mode of action is the inhibition of the Plasmodium falciparum hexose
transporter (PfHT), which is essential for the parasite's uptake of glucose from the host's red

blood cells.

Quantitative Biological Data

The following table summarizes the reported in vitro inhibitory concentrations (IC50) of
MMV009085 against various parasites.

Target Organism/Assay IC50 (pM) Reference
Cryptosporidium parvum <1 (Submicromolar) [1]
Balamuthia mandrillaris 4.38 [2]
Plasmodium falciparum PfHT Potent (Specific value not 3]
Inhibition detailed in search results)

Mechanism of Action: Inhibition of PfHT

The survival of Plasmodium falciparum within human erythrocytes is critically dependent on a
constant supply of glucose from the host cell. This glucose uptake is mediated by the parasite-
specific hexose transporter, PfHT. By selectively inhibiting PfHT, MMV009085 effectively
starves the parasite of its primary energy source, leading to its death. The selectivity for PfHT
over human glucose transporters (GLUTS) is a key feature of its potential as an antimalarial

drug candidate.
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Mechanism of Action of MMV009085
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Signaling pathway of MMV009085's inhibitory action on P. falciparum.

Experimental Protocols
General Protocol for Glucose Uptake Inhibition Assay

While the specific protocol used to determine the PfHT inhibitory activity of MMV009085 is not
detailed in the provided search results, a general methodology for assessing glucose uptake
inhibition in cells can be described. A common approach involves the use of a fluorescently
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labeled glucose analog, such as 2-NBDG (2-(N-(7-Nitrobenz-2-oxa-1,3-diazol-4-yl)Amino)-2-
Deoxyglucose), or a radioactive glucose analog.

A representative workflow for a non-radioactive, fluorescence-based assay is as follows:

e Cell Culture: Culture P. falciparum-infected red blood cells under standard conditions.

o Compound Incubation: Incubate the infected red blood cells with varying concentrations of
MMV009085 for a predetermined period.

o Addition of Glucose Analog: Add a fluorescent glucose analog (e.g., 2-NBDG) to the culture
and incubate to allow for uptake.

e Washing: Wash the cells to remove any extracellular fluorescent analog.

» Fluorescence Measurement: Measure the intracellular fluorescence using a fluorescence
plate reader or flow cytometry.

o Data Analysis: The fluorescence intensity is proportional to the amount of glucose analog
taken up by the cells. The IC50 value can be calculated by plotting the fluorescence intensity
against the concentration of MMV009085.
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Experimental Workflow for Glucose Uptake Assay
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A generalized workflow for a fluorescence-based glucose uptake inhibition assay.
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Conclusion

MMVO009085 represents a valuable chemical probe and a potential starting point for the
development of novel anti-parasitic agents. Its defined chemical structure, based on the
versatile quinolin-8-ol core, and its targeted mechanism of action against the essential P.
falciparum glucose transporter PfHT, make it a compound of significant interest. Further studies
to elucidate its detailed synthetic protocol, expand its biological activity profile, and optimize its
pharmacokinetic properties are warranted to fully explore its therapeutic potential. This guide
provides a foundational understanding for researchers to build upon in their efforts to combat
parasitic diseases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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